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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of FMP-API-1, an A-kinase anchoring protein (AKAP)-PKA interaction inhibitor, using

Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to these guidelines is crucial for

ensuring the stability, and consistent performance of FMP-API-1 in various experimental

settings. Included are key physicochemical properties, a step-by-step protocol for stock solution

preparation, and recommendations for storage and use in cell-based assays.

Introduction
FMP-API-1 is a cell-permeable small molecule that disrupts the interaction between A-kinase

anchoring proteins (AKAPs) and the regulatory (R) subunits of Protein Kinase A (PKA).[1][2]

Interestingly, FMP-API-1 binds to an allosteric site on the PKA R subunits, leading to the

activation of PKA.[1][3] This unique mechanism of action makes it a valuable tool for studying

compartmentalized PKA signaling and its role in various cellular processes. Accurate and

consistent preparation of FMP-API-1 stock solutions is paramount for obtaining reliable and

reproducible experimental results. DMSO is a common solvent for dissolving FMP-API-1 due to

its high solubilizing power for organic molecules.
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A summary of the key quantitative data for FMP-API-1 is presented in the table below for easy

reference.

Property Value Source

Molecular Weight 230.26 g/mol [1]

Chemical Formula C₁₃H₁₄N₂O₂ [1]

CAS Number 16523-28-7 [1]

Solubility in DMSO ≥10 mg/mL [3]

Signaling Pathway of FMP-API-1
FMP-API-1 modulates the canonical PKA signaling pathway. Under basal conditions, PKA is

inactive, with its catalytic subunits bound to regulatory subunits that are localized to specific

subcellular compartments by AKAPs. FMP-API-1 disrupts the AKAP-PKA interaction, and

through allosteric binding to the PKA regulatory subunits, it promotes the dissociation of the

catalytic subunits, leading to PKA activation.
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Figure 1. FMP-API-1 signaling pathway.
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Experimental Protocol: Preparing a 10 mM FMP-API-
1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of FMP-API-1 in DMSO. This

is a commonly used concentration for laboratory research.

Materials:

FMP-API-1 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Workflow for Stock Solution Preparation:
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Figure 2. Experimental workflow for FMP-API-1 stock solution preparation.

Procedure:
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Preparation: Before handling, allow the vial of FMP-API-1 powder to equilibrate to room

temperature to prevent condensation.

Weighing: Accurately weigh a specific amount of FMP-API-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.30 mg of FMP-API-1.

Calculation:

Molecular Weight (MW) = 230.26 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 230.26 g/mol = 0.0023026 g = 2.30 mg

Dissolving: Add the calculated volume of DMSO to the vial containing the FMP-API-1
powder. For 2.30 mg of FMP-API-1, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution until the FMP-API-1 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) can be used to aid dissolution if necessary, but avoid excessive

heat.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3]

Properly stored, the DMSO stock solution should be stable for several months.

Application in Cell Culture
When using FMP-API-1 in cell-based assays, it is crucial to minimize the final concentration of

DMSO to avoid solvent-induced cytotoxicity.

Dilution: Prepare working solutions by diluting the DMSO stock solution in cell culture

medium immediately before use.
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Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should ideally be less than 0.5%, with a concentration of 0.1% being preferable.[3]

Controls: Always include a vehicle control (cell culture medium with the same final

concentration of DMSO) in your experiments to account for any effects of the solvent.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling FMP-API-1 and DMSO.

Handle FMP-API-1 powder in a well-ventilated area or a chemical fume hood.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for FMP-API-1 for comprehensive safety information.

By following these guidelines, researchers can ensure the accurate and effective use of FMP-
API-1 in their studies, leading to more reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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